Cas no 1379322-45-8 (1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene)

1,3-Dimethyl-2-methylsulfanyl-5-propoxybenzene is a substituted benzene derivative featuring methyl, methylsulfanyl, and propoxy functional groups at positions 1, 2, 3, and 5. This compound is of interest in organic synthesis due to its electron-rich aromatic core, which can facilitate further functionalization via electrophilic aromatic substitution or metal-catalyzed coupling reactions. The presence of the methylsulfanyl group enhances its utility as a potential ligand or intermediate in organosulfur chemistry. The propoxy substituent contributes to increased solubility in organic solvents, improving its handling in synthetic applications. Its well-defined structure and stability make it suitable for research in pharmaceuticals, agrochemicals, or material science, where tailored aromatic systems are required.

1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene structure

1379322-45-8 structure

Product Name:1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene

CAS No:1379322-45-8

MF:C₁₂H₁₈OS

MW:210.335722446442

MDL:MFCD18427016

CID:5150245

Update Time:2026-03-03

1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene Chemical and Physical Properties

Names and Identifiers

- 1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene
- (2,6-Dimethyl-4-propoxyphenyl)(methyl)sulfane
- MDL： MFCD18427016
- Inchi： 1S/C12H18OS/c1-5-6-13-11-7-9(2)12(14-4)10(3)8-11/h7-8H,5-6H2,1-4H3
- InChI Key： IHMLYQDKUFCOFL-UHFFFAOYSA-N
- SMILES： C1(C)=CC(OCCC)=CC(C)=C1SC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 14
Rotatable Bond Count: 4

1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
abcr	AB435298-1 g	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide	1379322-45-8	1g	€594.40	2023-07-18
abcr	AB435298-5 g	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide	1379322-45-8	5g	€1,373.40	2023-07-18
abcr	AB435298-1g	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide; .	1379322-45-8	1g	€961.70	2025-02-19
abcr	AB435298-5g	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide	1379322-45-8	5g	€1373.40	2023-09-04
abcr	AB435298-250mg	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide; .	1379322-45-8	250mg	€507.00	2025-02-19
abcr	AB435298-500mg	2,6-Dimethyl-4-n-propoxyphenyl methyl sulfide; .	1379322-45-8	500mg	€701.20	2025-02-19

1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene Related Literature

1. An air-stable organometallic polymer containing titanafluorene moieties obtained by the Sonogashira–Hagihara cross-coupling polycondensation†

Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
2. Alt-proteins: A promising future
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†

Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
4. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

Related Categories

1379322-45-8 (1,3-dimethyl-2-methylsulfanyl-5-propoxybenzene) Related Products

Recommended suppliers

Beyond Pharmaceutical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Reagent

Jiangsu Xinsu New Materials Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

Shandong Feiyang Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk